Cas no 76473-18-2 (1-Aminopyrazin-1-ium methanesulfonate)

• Product Name: 1-Aminopyrazin-1-ium methanesulfonate
• CAS No: 76473-18-2
• MF: C₅H₉N₃O₃S
• MW: 191.208259344101
• CID: 4823475
• Update Time: 2025-11-06

1-Aminopyrazin-1-ium methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Aminopyrazin-1-ium methanesulfonate
• AK00740383

• Inchi： 1S/C4H6N3.CH4O3S/c5-7-3-1-6-2-4-7;1-5(2,3)4/h1-4H,(H2,5,6);1H3,(H,2,3,4)/q+1;/p-1
• InChI Key： OQKBCZNXDXMTIR-UHFFFAOYSA-M
• SMILES： S(C)(=O)(=O)[O-].[N+]1(C=CN=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 128
• Topological Polar Surface Area: 108

Additional information on 1-Aminopyrazin-1-ium methanesulfonate

1-Aminopyrazin-1-ium Methanesulfonate (CAS No. 76473-18-2): Properties, Applications, and Market Insights

1-Aminopyrazin-1-ium methanesulfonate (CAS No. 76473-18-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrazine backbone and methanesulfonate counterion, plays a pivotal role in modern synthetic chemistry. Its molecular structure combines the reactivity of an aminopyrazine moiety with the stabilizing properties of a methanesulfonate group, making it a versatile intermediate in drug discovery and material science.

The growing interest in 1-Aminopyrazin-1-ium methanesulfonate is partly driven by its applications in developing novel heterocyclic compounds, which are crucial in medicinal chemistry. Researchers are particularly intrigued by its potential in creating bioactive molecules with applications ranging from antimicrobial agents to enzyme inhibitors. Recent studies have explored its utility in catalysis and as a building block for pharmaceutical intermediates, aligning with the current industry focus on sustainable and efficient synthetic methodologies.

From a chemical perspective, 1-Aminopyrazin-1-ium methanesulfonate exhibits notable solubility in polar solvents, which enhances its reactivity in various synthetic pathways. This property is especially valuable in green chemistry applications, where solvent efficiency and environmental impact are critical considerations. The compound's stability under mild conditions also makes it suitable for use in high-throughput screening and combinatorial chemistry, addressing the pharmaceutical industry's demand for rapid and scalable synthesis techniques.

The market for 1-Aminopyrazin-1-ium methanesulfonate has seen steady growth, particularly in regions with strong pharmaceutical and biotechnology sectors. Industry analysts attribute this trend to the increasing demand for custom synthesis services and the compound's role in developing next-generation therapeutics. Furthermore, its compatibility with automated synthesis platforms has positioned it as a valuable asset in drug discovery pipelines, where efficiency and reproducibility are paramount.

Quality control and analytical characterization of 1-Aminopyrazin-1-ium methanesulfonate are essential aspects of its commercial production. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and consistency. These analytical protocols align with current Good Manufacturing Practices (cGMP) standards, which are increasingly important in the supply chain for fine chemicals and pharmaceutical ingredients.

In the context of intellectual property, several patents have been filed involving derivatives of 1-Aminopyrazin-1-ium methanesulfonate, particularly in applications related to kinase inhibitors and anticancer agents. This patent activity reflects the compound's potential in addressing unmet medical needs and underscores its importance in contemporary drug development strategies. The scientific community continues to explore new synthetic routes and applications for this versatile molecule, with recent publications highlighting its use in metal-organic frameworks and functional materials.

From a regulatory standpoint, 1-Aminopyrazin-1-ium methanesulfonate is generally regarded as safe for research and development purposes when handled according to standard laboratory protocols. Its classification and handling guidelines are consistent with those for similar organic salts, with particular attention to proper storage conditions to maintain stability. These safety considerations are especially relevant given the current emphasis on laboratory safety standards and risk assessment protocols in chemical research facilities.

The future outlook for 1-Aminopyrazin-1-ium methanesulfonate appears promising, with potential applications emerging in areas such as agrochemicals and electronic materials. As synthetic methodologies continue to evolve, particularly in the realm of flow chemistry and continuous processing, the demand for specialized intermediates like this compound is expected to grow. Its unique structural features and reactivity profile position it as a valuable tool for chemists working at the forefront of molecular design and innovation.

For researchers and procurement specialists seeking high-purity 1-Aminopyrazin-1-ium methanesulfonate, it is essential to partner with reputable suppliers who can provide comprehensive technical data and consistent quality. The compound's growing importance in various research domains makes it a critical component in many laboratory inventories, particularly those focused on medicinal chemistry and materials science. As the scientific community continues to uncover new applications for this versatile molecule, its role in advancing chemical research is likely to expand significantly in the coming years.